Cas no 6146-52-7 (5-nitro-1H-indole)

5-nitro-1H-indole structure
5-nitro-1H-indole structure
Product Name:5-nitro-1H-indole
CAS No:6146-52-7
MF:C8H6N2O2
MW:162.145441532135
MDL:MFCD00005673
CID:46435
PubChem ID:24886550
Update Time:2025-04-18

5-nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 5-Nitroindole
    • 5-NITRO-1H-INDOLE
    • 5-nitro-indol
    • Nitroindole
    • 5-nitro-indole
    • 5-Nitroindolyl radical
    • 5-nitrolindole
    • 5-NO2-indole
    • NSC 520594
    • 1H-Indole, 5-nitro-
    • INDOLE, 5-NITRO-
    • 5-nitro indole
    • O2BHX6EDBN
    • MLS003373832
    • OZFPSOBLQZPIAV-UHFFFAOYSA-N
    • indole, 5-nitro
    • PubChem1711
    • Oprea1_492280
    • KSC355O0P
    • AMBZ0189
    • 1H-Indole, 5-nitro- (9CI)
    • BCP00104
    • STR04237
    • BBL101309
    • SBB055
    • AB00487
    • MFCD00005673
    • NSC520594
    • SMR002048627
    • 4-CYANO-4-PHENYLPIPERIDINEHYDROCHLORIDE
    • DTXSID80210403
    • AC-7395
    • HY-59273
    • UNII-O2BHX6EDBN
    • PS-3152
    • AKOS005199981
    • CS-D1052
    • Q27285232
    • 5-Nitroindole, purum, >=97.0% (TLC)
    • AM81195
    • A8522
    • EN300-39249
    • 5-Nitroindole, 98%
    • 2HU
    • SCHEMBL17347355
    • N0400
    • NITROINDOLE, 5-
    • N-3000
    • CCRIS 3255
    • CHEMBL164651
    • A833241
    • SY006010
    • Z382696860
    • NSC-520594
    • SCHEMBL28686
    • 6146-52-7
    • AKOS025395640
    • NS00034693
    • EINECS 228-153-0
    • F8889-7938
    • FT-0620709
    • 1HIndole, 5nitro
    • 1HIndole, 5nitro (9CI)
    • 5Nitro1Hindole
    • Indole, 5nitro
    • DTXCID40132894
    • STL555105
    • 1H-Indole, 5-nitro-(9CI)
    • 5-Nitro-1H-indole; NSC 520594;
    • DB-031788
    • 5-nitro-1H-indole
    • MDL： MFCD00005673
    • Inchi： 1S/C8H6N2O2/c11-10(12)7-1-2-8-6(5-7)3-4-9-8/h1-5,9H
    • InChI Key： OZFPSOBLQZPIAV-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=CC2=C(C=CN2)C=1)=O
    • BRN： 383777

Computed Properties

  • Exact Mass: 162.04300
  • Monoisotopic Mass: 162.042927
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 61.6
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.3264 (rough estimate)
  • Melting Point: 140.0 to 144.0 deg-C
  • Boiling Point: 362.6°C at 760 mmHg
  • Flash Point: 173.1℃
  • Refractive Index: 1.5770 (estimate)
  • PSA: 61.61000
  • LogP: 2.59930
  • Solubility: Not determined

5-nitro-1H-indole Security Information

  • Symbol: GHS05 GHS07
  • Prompt：warning
  • Signal Word：Danger
  • Hazard Statement： H302,H318
  • Warning Statement： P280,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-41
  • Safety Instruction： S26-S39-S45-S36/37
  • FLUKA BRAND F CODES：8
  • RTECS：NM1168200
  • Hazardous Material Identification： Xn
  • HazardClass：IRRITANT, IRRITANT-HARMFUL
  • Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
  • Risk Phrases：R22
  • Safety Term：S36/37;S45

5-nitro-1H-indole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-nitro-1H-indole Pricemore >>

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5-nitro-1H-indole Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:6146-52-7)5-硝基吲哚
Order Number:LE2475126;LE7307;LE1887
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:41
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:6146-52-7)5-nitro-1H-indole
Order Number:A948236
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:00
Price ($):305.0
Email:sales@amadischem.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:6146-52-7)5-硝基吲哚
LE2475126;LE7307;LE1887
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:6146-52-7)5-nitro-1H-indole
A948236
Purity:99%
Quantity:500g
Price ($):305.0
Email